Cas no 39864-10-3 (4-(1-chloro-1-methylethyl)-1-methylcyclohexene)
39864-10-3 structure
Product Name:4-(1-chloro-1-methylethyl)-1-methylcyclohexene
CAS No:39864-10-3
MF:C10H17Cl
MW:172.694982290268
CID:924983
PubChem ID:162397
Update Time:2025-04-19
4-(1-chloro-1-methylethyl)-1-methylcyclohexene Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-chloro-1-methylethyl)-1-methylcyclohexene
- 4-(2-chloropropan-2-yl)-1-methylcyclohexene
- Cyclohexene, 4-(1-chloro-1-methylethyl)-1-methyl-
- 33012-80-5
- EINECS 254-660-1
- A829082
- JDMWYZSPJDXSOB-UHFFFAOYSA-N
- 4-(2-chloranylpropan-2-yl)-1-methyl-cyclohexene
- S9TJ2EH7VC
- SCHEMBL5170826
- NS00057316
- DTXSID70885785
- 39864-10-3
-
- Inchi: 1S/C10H17Cl/c1-8-4-6-9(7-5-8)10(2,3)11/h4,9H,5-7H2,1-3H3
- InChI Key: JDMWYZSPJDXSOB-UHFFFAOYSA-N
- SMILES: ClC(C)(C)C1CC=C(C)CC1
Computed Properties
- Exact Mass: 172.10201
- Monoisotopic Mass: 172.1018782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
4-(1-chloro-1-methylethyl)-1-methylcyclohexene Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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